2-(3,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95%
Overview
Description
2-(3,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% (2-DMP-5-MBA), is an organic compound that is widely used in scientific research and laboratory experiments. It has a wide range of applications and is used in a variety of biochemical and physiological studies.
Scientific Research Applications
2-(3,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% is used extensively in scientific research, particularly in the field of biochemistry and physiology. It is used in a variety of biochemical and physiological studies, such as the study of enzyme kinetics and protein-protein interactions. It is also used in the study of metabolic pathways, and in the study of drug metabolism and drug interactions.
Mechanism of Action
2-(3,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% is an inhibitor of the enzyme acetylcholinesterase (AChE). AChE catalyzes the hydrolysis of the neurotransmitter acetylcholine. Inhibition of AChE by 2-(3,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% leads to an increase in the concentration of acetylcholine in the synapse, which can lead to an increase in the activity of the neuromuscular junction.
Biochemical and Physiological Effects
2-(3,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which can lead to an increase in the concentration of acetylcholine in the synapse. It has also been shown to have anti-inflammatory and anti-oxidant effects, as well as to have an inhibitory effect on the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
2-(3,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% is a highly useful compound for laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in solution. It is also relatively non-toxic, making it safe to use in laboratory experiments. However, it is important to note that 2-(3,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% can be metabolized by the body, so it should not be used in experiments involving human subjects.
Future Directions
The potential applications of 2-(3,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% are far-reaching. It could be used as a therapeutic agent for the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. It could also be used as an anti-inflammatory agent, and as an inhibitor of pro-inflammatory cytokines. Additionally, it could be used to study the effects of acetylcholine on the neuromuscular junction, and to develop new drugs that target the enzyme acetylcholinesterase. Finally, it could be used to study the effects of drugs on the metabolism of other drugs, and to develop new drugs that target specific metabolic pathways.
Synthesis Methods
2-(3,5-Dimethoxyphenyl)-5-methoxybenzoic acid, 95% can be synthesized by a variety of methods, including the reaction of 3,5-dimethoxyphenol and 5-methoxybenzoic acid in the presence of an acid catalyst. The reaction is carried out in an inert atmosphere at a temperature of 80-90°C. The reaction is allowed to proceed for 3-4 hours, after which the reaction mixture is cooled and the product is isolated by filtration. The product is then purified by recrystallization from a suitable solvent.
properties
IUPAC Name |
2-(3,5-dimethoxyphenyl)-5-methoxybenzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O5/c1-19-11-4-5-14(15(9-11)16(17)18)10-6-12(20-2)8-13(7-10)21-3/h4-9H,1-3H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXMRDQZKSJFLRJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=CC(=CC(=C2)OC)OC)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50690874 | |
Record name | 3',4,5'-Trimethoxy[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50690874 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261991-92-7 | |
Record name | [1,1′-Biphenyl]-2-carboxylic acid, 3′,4,5′-trimethoxy- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1261991-92-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3',4,5'-Trimethoxy[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50690874 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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